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Compound of Interest

Compound Name: Enzalutamide

Cat. No.: B1683756 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Enzalutamide is a potent second-generation androgen receptor (AR) signaling inhibitor

approved for the treatment of metastatic castration-resistant prostate cancer (mCRPC) and

non-metastatic castration-resistant prostate cancer (nmCRPC).[1][2][3][4] It exerts its

therapeutic effect by targeting multiple steps in the AR signaling pathway, a key driver of

prostate cancer progression.[5] Enzalutamide competitively inhibits the binding of androgens

to the AR, prevents the nuclear translocation of the AR, and impairs the association of the AR

with DNA. These actions collectively suppress the transcription of AR target genes, leading to

decreased cancer cell proliferation and induction of apoptosis.

In vivo xenograft models are indispensable tools for the preclinical evaluation of anti-cancer

agents like Enzalutamide. These models, typically involving the subcutaneous or orthotopic

implantation of human prostate cancer cells into immunocompromised mice, allow for the

assessment of a drug's efficacy in a living organism, providing crucial data on tumor growth

inhibition, pharmacodynamics, and potential resistance mechanisms. This document provides

detailed application notes and protocols for utilizing in vivo xenograft models to test the efficacy

of Enzalutamide.
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Enzalutamide's primary mechanism of action is the disruption of the Androgen Receptor (AR)

signaling pathway. Understanding this pathway is crucial for interpreting the results of

Enzalutamide efficacy studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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